Cas no 2228690-03-5 (5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228690-03-5
• MF: C₆H₉F₂N₃
• MW: 161.152567625046
• CID: 5766868
• PubChem ID: 165755342
• Update Time: 2025-07-18

5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2228690-03-5
• EN300-1943580
• 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C6H9F2N3/c1-6(7,8)5-4(9)3-10-11(5)2/h3H,9H2,1-2H3
• InChI Key： WYBDBCCRGGMJIV-UHFFFAOYSA-N
• SMILES： FC(C)(C1=C(C=NN1C)N)F

Computed Properties

• Exact Mass: 161.07645362g/mol
• Monoisotopic Mass: 161.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine

5-(1,1-Difluoroethyl)-1-Methyl-1H-Pyrazol-4-Amine: A Promising Compound in Modern Pharmaceutical Research

5-(1,1-Difluoroethyl)-1-methyl-1H-pyrazol-4-amine, with the chemical identifier CAS No. 2228690-03-5, has emerged as a focal point in contemporary pharmaceutical innovation. This compound, characterized by its unique molecular framework, represents a significant advancement in the development of pyrazole-based derivatives for therapeutic applications. Recent studies highlight its potential in modulating inflammatory pathways and cancer-related signaling mechanisms, positioning it as a key candidate for further exploration in drug discovery.

The molecular structure of 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine is defined by the presence of a pyrazole ring (a five-membered heterocyclic system with two nitrogen atoms) and a difluoroethyl substituent. The 1-methyl group at the pyrazole ring enhances its lipophilicity, which may influence its bioavailability and target specificity. The difluoroethyl chain introduces electrophilic properties, potentially enabling interactions with specific proteins or receptors involved in disease pathology.

Recent research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine exhibits selective inhibition of NF-κB signaling pathways, which are critical in chronic inflammation and cancer progression. This finding aligns with the growing interest in targeted therapies that minimize systemic side effects while maximizing therapeutic efficacy. The pyrazole scaffold is particularly notable for its versatility in medicinal chemistry, as it can be functionalized to modulate enzyme activity or receptor binding.

From a synthetic perspective, the preparation of 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions, including fluorination, alkylation, and nitrogen heterocycle formation. Advanced catalytic methods have been employed to optimize yield and purity, reflecting the importance of green chemistry principles in modern drug development. The difluoroethyl group, while challenging to introduce due to its electrophilic nature, has been successfully incorporated using selective fluorination reagents and controlled reaction conditions.

Experimental data from preclinical studies indicate that 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine may act as a modulator of phosphoinositide 3-kinase (PI3K) pathways, which are implicated in cell proliferation and survival. This property has sparked interest in its potential application for oncology, particularly in solid tumors where PI3K pathway dysregulation is common. The pyrazole ring is believed to interact with PI3K subunits, thereby disrupting signal transduction and inducing apoptosis in cancer cells.

Comparative studies with other pyrazole derivatives have revealed that the difluoroethyl substitution significantly enhances binding affinity to target proteins. For example, in vitro assays have shown that 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine exhibits 10-fold higher potency than its non-fluorinated analogs in inhibiting TNF-α production, a key mediator of systemic inflammation. This suggests that the fluoro substitution plays a critical role in optimizing drug efficacy and selectivity.

Further exploration of 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine has led to investigations into its pharmacokinetic profile. Studies indicate that the methyl group contributes to improved solubility and metabolic stability, which are essential for oral administration. However, the difluoroethyl chain may introduce potential metabolic liabilities, necessitating careful drug formulation strategies to ensure therapeutic safety.

Recent advances in computational modeling have provided insights into the molecular interactions of 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine with biological targets. Molecular docking simulations suggest that the pyrazole ring forms hydrogen bonds with specific amino acid residues in target proteins, while the difluoroethyl group engages in electrostatic interactions that enhance binding specificity. These findings underscore the importance of structure-based drug design in optimizing therapeutic outcomes.

Despite its promising properties, the development of 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine faces challenges related to toxicity profiling and clinical translation. Preclinical studies have identified potential off-target effects, including modulation of other signaling pathways, which require further investigation. The fluorine-containing moiety may also raise concerns regarding environmental impact, emphasizing the need for sustainable synthesis methods and comprehensive risk assessments.

Overall, 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine represents a compelling example of how molecular design can be leveraged to address complex disease mechanisms. Its unique structural features and biological activity position it as a valuable tool for drug discovery, particularly in the inflammatory and oncology fields. Continued research into its mechanism of action, pharmacodynamics, and clinical potential will be crucial in translating this compound into therapeutic applications.

As the field of medicinal chemistry evolves, the pyrazole scaffold and its derivatives, including 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine, will remain central to the development of innovative therapies. The integration of modern analytical techniques, computational tools, and biological insights will be essential in overcoming current limitations and advancing this compound toward clinical trials and real-world applications.

Future studies should focus on optimizing the chemical structure to enhance therapeutic indices while minimizing side effects. Additionally, combination therapies involving 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine and other targeted agents may offer synergistic benefits in treating complex diseases. The continued exploration of this compound exemplifies the dynamic interplay between chemical innovation and biological discovery in the pursuit of effective medical treatments.

In conclusion, 5-(1,1-difluoroethyl)-1-methyl-1H-pyrazol-4-amine stands as a testament to the potential of pyrazole derivatives in modern pharmacology. Its unique molecular architecture and biological activity highlight the importance of targeted drug design in addressing unmet medical needs. As research progresses, this compound may pave the way for new therapeutic strategies that improve patient outcomes and advance the field of pharmaceutical science.